Cas no 1079178-12-3 (5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine)

• Product Name: 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine
• CAS No: 1079178-12-3
• MF: C₁₀H₁₀N₄O₃
• MW: 234.211401462555
• CID: 2125025
• PubChem ID: 59577853
• Update Time: 2025-06-15

5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-6-(4-methylimidazol-1-yl)pyridin-3-ylamine
• 1079178-12-3
• 3-methoxy-2-(4-methylimidazol-1-yl)-5-nitropyridine
• SCHEMBL3717944
• 3-methoxy-2-(4-methyl-1H-imidazol-1-yl)-5-nitropyridine
• BPSDNCLLKWZSEC-UHFFFAOYSA-N
• W11766
• 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine

• MDL： MFCD11870553
• Inchi： 1S/C10H10N4O3/c1-7-5-13(6-12-7)10-9(17-2)3-8(4-11-10)14(15)16/h3-6H,1-2H3
• InChI Key： BPSDNCLLKWZSEC-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CN=C1N1C=NC(C)=C1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.07529019Da
• Monoisotopic Mass: 234.07529019Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 85.8Ų

Additional information on 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine

Introduction to 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine (CAS No. 1079178-12-3) and Its Emerging Applications in Chemical Biology

5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine, identified by its CAS number 1079178-12-3, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This compound belongs to the pyridine class of molecules, which is well-documented for its diverse pharmacological applications. The presence of both methoxy and imidazole functional groups in its structure contributes to its complex reactivity and interaction capabilities with biological targets.

The structural framework of 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine consists of a pyridine ring substituted at the 5-position with a methoxy group and at the 6-position with a 4-methylimidazole moiety. This arrangement creates a multifaceted scaffold that can engage with various biological systems. The methoxy group introduces a hydrophobic pocket, while the imidazole ring provides a hydrogen bond donor/acceptor capability, making it an attractive candidate for drug design and development.

In recent years, there has been growing interest in exploring the pharmacological potential of 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for therapeutic intervention in various diseases. For instance, its ability to interact with protein targets has been investigated in the context of cancer therapy, where modulation of specific signaling pathways could lead to novel treatment strategies.

One of the most compelling aspects of 5-Methoxy-6-(4-methyl-1H-imidazol-1-yl)pyridin-3-amine is its versatility in chemical modification. The presence of both reactive sites—the methoxy group and the imidazole ring—allows for further derivatization, enabling researchers to fine-tune its biological activity. This flexibility has been exploited in synthetic chemistry to develop analogs with enhanced potency and selectivity. Such derivatives are being tested in preclinical models to evaluate their efficacy against a range of pathological conditions.

The compound's interaction with biological targets has also been studied using computational methods. Molecular docking simulations have revealed that 5-Methoxy-6-(4-methyl-1H-imidazol-1-y)pyridin]-3-am ine can bind to specific pockets on enzymes and receptors, suggesting potential mechanisms of action. These findings have guided experimental efforts to validate computational predictions and explore new therapeutic avenues.

Recent advancements in drug discovery have highlighted the importance of structure-based design, where the three-dimensional structure of a target protein is used to guide the development of inhibitors or modulators. 5-Methoxy--(4-methyl-lH-imidazol-l-yI)pyridin]-3-am ine fits well within this paradigm, as its structural features allow for precise interactions with biological targets. This has led to collaborations between synthetic chemists and biochemists to develop libraries of derivatives for high-throughput screening.

The compound's potential extends beyond traditional pharmaceutical applications. Its unique chemical properties make it an interesting candidate for materials science, particularly in the development of functional materials that can interact with biological systems. For example, it could be used to create smart materials that respond to specific biological signals, opening up new possibilities in biotechnology and medical devices.

As research continues, the therapeutic potential of 5-Methoxy--(4-methyl-lH-imidazol-l-yI)pyridin]-3-am ine is likely to expand further. The integration of cutting-edge technologies such as CRISPR gene editing and artificial intelligence-driven drug design will further enhance our understanding of its applications. These interdisciplinary approaches are expected to accelerate the translation of laboratory findings into clinical practice.

In conclusion, 5-Methoxy--(4-methyl-lH-imidazol-l-yI)pyridin]-3-am ine (CAS No. 107917812_3) represents a fascinating compound with broad implications in chemical biology and drug discovery. Its unique structural features, combined with its potential biological activities, make it a valuable asset in ongoing research efforts aimed at developing novel therapeutics for human health.